Cas no 61565-50-2 (Benzamide, 4-(benzoylamino)-N-[4-[(phenylamino)carbonyl]phenyl]-)

Benzamide, 4-(benzoylamino)-N-[4-[(phenylamino)carbonyl]phenyl]- structure
61565-50-2 structure
Product Name:Benzamide, 4-(benzoylamino)-N-[4-[(phenylamino)carbonyl]phenyl]-
CAS No:61565-50-2
MF:C27H21N3O3
MW:435.473946332932
CID:474578
PubChem ID:71394561
Update Time:2025-04-19

Benzamide, 4-(benzoylamino)-N-[4-[(phenylamino)carbonyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 4-(benzoylamino)-N-[4-[(phenylamino)carbonyl]phenyl]-
    • 4-benzamido-N-[4-(phenylcarbamoyl)phenyl]benzamide
    • DTXSID60816245
    • 61565-50-2
    • Inchi: 1S/C27H21N3O3/c31-25(19-7-3-1-4-8-19)29-23-15-13-21(14-16-23)27(33)30-24-17-11-20(12-18-24)26(32)28-22-9-5-2-6-10-22/h1-18H,(H,28,32)(H,29,31)(H,30,33)
    • InChI Key: VLMKMCKPPURJGW-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)NC(C1C=CC=CC=1)=O)NC1C=CC(C(NC2C=CC=CC=2)=O)=CC=1

Computed Properties

  • Exact Mass: 435.15843
  • Monoisotopic Mass: 435.15829154g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 654
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 87.3Ų

Experimental Properties

  • PSA: 87.3
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